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Cat. No.: B1371923 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 2-
(Dimethylamino)pyrimidine-4-carboxylic Acid

Introduction: A Versatile Building Block in Modern
Drug Discovery
2-(Dimethylamino)pyrimidine-4-carboxylic acid (CAS No. 933759-45-6) is a heterocyclic

compound featuring a pyrimidine core, a structure of immense significance in medicinal

chemistry.[1][2] Pyrimidine scaffolds are integral components of DNA and RNA and are found in

a wide array of therapeutic agents, celebrated for their synthetic accessibility and diverse

biological activities.[3] These activities span anti-infective, anticancer, and anti-inflammatory

applications, among others.[3] The pyrimidine ring's unique electronic properties and its

capacity to form hydrogen bonds often enhance the pharmacokinetic and pharmacodynamic

profiles of drug candidates.[3]

Derivatives of this and similar pyrimidine carboxylic acids have been explored for their potential

as enzyme inhibitors and for applications in treating diseases like cancer.[4] As a research

chemical, 2-(Dimethylamino)pyrimidine-4-carboxylic acid serves as a valuable starting

material for the synthesis of novel bioactive molecules.[5][6]

This guide provides a comprehensive overview of the core physicochemical properties of 2-
(Dimethylamino)pyrimidine-4-carboxylic acid. Understanding these characteristics is
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paramount for researchers in drug development, as they fundamentally influence a compound's

behavior in biological systems, from solubility and membrane permeability to formulation and

receptor interaction. Where experimental data is not publicly available, this document provides

robust, field-proven protocols for their determination, empowering scientists to generate the

critical data needed for their research endeavors.

Section 1: Core Molecular and Physical Properties
The foundational properties of a compound provide the initial framework for its chemical identity

and behavior. These identifiers are critical for sourcing, regulatory compliance, and

computational modeling.

Chemical Structure:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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